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Compound of Interest

Compound Name: 1,3-Dinitrobenzene-15N2

Cat. No.: B15088817

Technical Support Center: 1,3-Dinitrobenzene-15N2
Standards

This technical support center provides best practices for handling and storing 1,3-
Dinitrobenzene-15N2 standards, addressing common issues encountered by researchers,
scientists, and drug development professionals.

Troubleshooting Guide
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Issue

Possible Cause

Solution

Standard instability or

degradation

Improper storage conditions
(e.g., exposure to light, high

temperatures, or moisture).

Store the standard in a tightly
sealed container, protected
from light, in a cool, dry, and
well-ventilated area. For long-
term storage, refrigeration is

recommended.

Inaccurate or inconsistent

analytical results

Contamination of the standard.

Handle the standard in a clean
and controlled environment.
Use dedicated spatulas and
weighing papers. Avoid

introducing any impurities.

Difficulty dissolving the
standard

Use of an inappropriate

solvent.

1,3-Dinitrobenzene is slightly
soluble in water but soluble in
organic solvents like methanol.
[1][2] Consult the certificate of
analysis for recommended

solvents.

Safety concerns during

handling

Inhalation, ingestion, or skin

contact with the compound.

Always handle 1,3-
Dinitrobenzene-15N2 in a well-
ventilated area or a fume
hood.[3] Wear appropriate
personal protective equipment
(PPE), including gloves, lab
coat, and safety goggles.[3][4]

Discoloration of the standard

Exposure to light or chemical

impurities.

Discard the standard if
discoloration is observed, as it
may indicate degradation.
Store in an amber vial or a

light-blocking container.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Dinitrobenzene-15N2 and what is it used for?
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Al: 1,3-Dinitrobenzene-15N2 is a stable isotope-labeled form of 1,3-Dinitrobenzene, where
the nitrogen atoms in the nitro groups are the heavy isotope 15N.[5] It is primarily used as an
internal standard in analytical chemistry, particularly in mass spectrometry-based methods, for
the accurate quantification of 1,3-Dinitrobenzene in various samples.

Q2: What are the primary hazards associated with 1,3-Dinitrobenzene-15N27?

A2: 1,3-Dinitrobenzene is classified as highly toxic.[6] It can be fatal if swallowed, inhaled, or in
contact with skin.[6] It may also cause damage to organs through prolonged or repeated
exposure.[6] High levels of 1,3-dinitrobenzene can affect the blood's ability to carry oxygen,
leading to a condition called methemoglobinemia.[1]

Q3: What are the recommended storage conditions for 1,3-Dinitrobenzene-15N2 standards?

A3: It is recommended to store 1,3-Dinitrobenzene-15N2 standards in a cool, dry, and well-
ventilated place, away from sources of heat and ignition.[3] The container should be tightly
closed to prevent contamination and degradation.[3][7] For long-term storage, keeping it in a
refrigerator is advisable. The standard should also be protected from light.

Q4: How should | handle 1,3-Dinitrobenzene-15N2 in the laboratory?

A4: Always handle this compound within a fume hood or a well-ventilated area to avoid
inhalation of dust or vapors.[3] Wear appropriate personal protective equipment (PPE),
including chemical-resistant gloves, a lab coat, and safety goggles.[3][4] Avoid contact with skin
and eyes.[3] After handling, wash your hands thoroughly.[3]

Q5: What should | do in case of a spill?

A5: In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed container for disposal.[3] For larger spills, it may be necessary to moisten
the material with water to prevent it from becoming airborne.[3] Ensure the area is well-
ventilated. Always follow your institution's specific protocols for hazardous material cleanup.

Q6: How should | dispose of waste containing 1,3-Dinitrobenzene-15N2?

A6: 1,3-Dinitrobenzene and its containers must be disposed of as hazardous waste.[3] Follow
all local, state, and federal regulations for hazardous waste disposal. Do not release it into the
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environment.[3]

Quantitative Data

Physical and Chemical Properties of 1,3-Dinitrobenzene

Property Value Reference
Molecular Formula C6H4(15N02)2

Molecular Weight 170.09 g/mol [5]
Appearance Yellow, crystal-like solid [1]

Melting Point 88-90 °C

Boiling Point 297 °C

Flash Point 150 °C

Solubility Slightly soluble in water [1]

Experimental Protocols

Protocol: Preparation of a Standard Solution of 1,3-Dinitrobenzene-15N2 for LC-MS Analysis

This protocol outlines the preparation of a stock and working standard solution of 1,3-

Dinitrobenzene-15N2 for use as an internal standard in liquid chromatography-mass

spectrometry (LC-MS) analysis.

Materials:

1,3-Dinitrobenzene-15N2 standard

Methanol (LC-MS grade)

Calibrated analytical balance

Volumetric flasks (e.g., 10 mL, 100 mL)

Micropipettes
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e Amber glass vials for storage
Procedure:

o Safety Precautions: Perform all work in a fume hood. Wear appropriate PPE, including
gloves, a lab coat, and safety goggles.

e Stock Solution Preparation (e.g., 100 pg/mL):

o Accurately weigh approximately 1 mg of the 1,3-Dinitrobenzene-15N2 standard using a
calibrated analytical balance.

o Quantitatively transfer the weighed standard to a 10 mL volumetric flask.

o Add a small amount of methanol to dissolve the standard.

o Once dissolved, bring the flask to volume with methanol.

o Cap the flask and invert it several times to ensure a homogenous solution.
o Working Standard Solution Preparation (e.g., 1 pg/mL):

o Pipette 1 mL of the 100 pg/mL stock solution into a 100 mL volumetric flask.

o Dilute to the mark with methanol.

o Cap and invert the flask to mix thoroughly.
e Storage:

o Transfer the stock and working standard solutions to amber glass vials.

o Label the vials clearly with the compound name, concentration, solvent, and preparation
date.

o Store the solutions in a refrigerator at 2-8 °C when not in use.

Visualizations
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Workflow for Handling and Storing 1,3-Dinitrobenzene-15N2 Standards
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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